Cas no 1807261-91-1 (6-Cyano-2-ethyl-3-nitrophenylacetic acid)

• Product Name: 6-Cyano-2-ethyl-3-nitrophenylacetic acid
• CAS No: 1807261-91-1
• MF: C₁₁H₁₀N₂O₄
• MW: 234.208102703094
• CID: 5009897
• Update Time: 2025-05-24

6-Cyano-2-ethyl-3-nitrophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-2-ethyl-3-nitrophenylacetic acid

• Inchi： 1S/C11H10N2O4/c1-2-8-9(5-11(14)15)7(6-12)3-4-10(8)13(16)17/h3-4H,2,5H2,1H3,(H,14,15)
• InChI Key： NBURGGMBZFQBAR-UHFFFAOYSA-N
• SMILES： OC(CC1C(C#N)=CC=C(C=1CC)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 354
• XLogP3: 1.7
• Topological Polar Surface Area: 107

Additional information on 6-Cyano-2-ethyl-3-nitrophenylacetic acid

6-Cyano-2-ethyl-3-nitrophenylacetic Acid: A Comprehensive Overview

The compound 6-Cyano-2-ethyl-3-nitrophenylacetic acid, identified by the CAS number 1807261-91-1, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyano group, an ethyl substituent, and a nitro group attached to a phenylacetic acid backbone. These functional groups contribute to its versatile reactivity and make it an interesting subject for both academic and industrial research.

Recent studies have highlighted the importance of 6-Cyano-2-ethyl-3-nitrophenylacetic acid in the field of medicinal chemistry. Researchers have explored its potential as a precursor for synthesizing bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. The presence of the nitro group, for instance, has been shown to enhance the compound's ability to scavenge free radicals, making it a promising candidate for developing novel therapeutic agents.

In terms of synthesis, the preparation of 6-Cyano-2-ethyl-3-nitrophenylacetic acid involves a multi-step process that typically begins with the nitration of an aromatic ring followed by cyano and ethyl substitutions. The exact conditions for these reactions are critical to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and minimizing environmental impact.

The structural uniqueness of this compound also makes it valuable in material science applications. For instance, its ability to form stable complexes with metal ions has been leveraged in the development of new materials for sensors and catalysts. This property is particularly advantageous in green chemistry initiatives, where sustainable alternatives to traditional materials are increasingly sought after.

From an analytical standpoint, the characterization of 6-Cyano-2-ethyl-3-nitrophenylacetic acid has benefited from modern spectroscopic techniques such as NMR and IR spectroscopy. These methods provide detailed insights into the compound's molecular structure, aiding in quality control and purity assessment during manufacturing processes.

In conclusion, 6-Cyano-2-ethyl-3-nitrophenylacetic acid stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and characterization techniques, position it as a key player in both academic research and industrial development. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future innovations is expected to grow significantly.